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Compound of Interest

Compound Name: Dimethyl 3-oxoglutarate

Cat. No.: B121046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl 3-oxoglutarate (CAS No. 1830-54-2), a key intermediate in various organic

syntheses. The information is compiled from various chemical and safety data sources to

support research, development, and handling of this compound.

Core Physical and Chemical Properties
Dimethyl 3-oxoglutarate, also known as Dimethyl 1,3-acetonedicarboxylate, is a diester with

the molecular formula C₇H₁₀O₅.[1][2][3] It presents as a colorless to light yellow, viscous liquid

under standard conditions.[4][5][6] The following table summarizes its key physical properties.
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Property Value Source(s)

Molecular Formula C₇H₁₀O₅ [1][2][3]

Molecular Weight 174.15 g/mol [1][2][7]

Appearance
Clear, colorless to light yellow

viscous liquid
[4][5][6]

Density 1.206 g/mL at 20 °C [1]

1.2 ± 0.1 g/cm³ [7]

1.18 g/cm³ [4]

Melting Point 16-17 °C [1][4][7]

Boiling Point 237-241 °C at 760 mmHg [1]

262.1 ± 0.0 °C at 760 mmHg [7]

150 °C at 25 mmHg [1][5]

80 °C at 25 mmHg

Flash Point >230 °F (>110 °C) [1]

113 °C (closed cup)

Refractive Index n20/D 1.444 [1]

1.443-1.445 [1]

Vapor Pressure 0.0111 mmHg at 25 °C [1]

0.01 mmHg at 25 °C [4]

Solubility Profile
The solubility of Dimethyl 3-oxoglutarate has been reported in various solvents. It is slightly

soluble in water.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PVX284APC6
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-oxoglutarate
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PVX284APC6
https://www.chemsrc.com/en/Product/5499478.html
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.tcichemicals.com/IN/en/p/A0056
https://haz-map.com/Agents/20618
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.chemsrc.com/en/Product/5499478.html
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.chemsrc.com/en/Product/5499478.html
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.chemsrc.com/en/Product/5499478.html
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.tcichemicals.com/IN/en/p/A0056
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://www.chembk.com/en/chem/Dimethyl-3-oxoglutarate
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.benchchem.com/product/b121046?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water approx. 120 g/L at 20 °C [1][8][9]

Chloroform Sparingly soluble [8]

Ethyl Acetate Slightly soluble [8]

Methanol Slightly soluble [8]

Spectroscopic Data
While detailed spectra are not provided here, the NIST WebBook contains mass spectrum data

(electron ionization) for Dimethyl 3-oxoglutarate.[10][11] The Spectral Database for Organic

Compounds (SDBS) also lists data for this compound under number 5736.[5]

Safety and Handling
Dimethyl 3-oxoglutarate is classified as a skin sensitizer and may cause an allergic skin

reaction.[6][9] It is also noted as an eye irritant.[6] Standard laboratory safety precautions,

including the use of protective gloves and eye protection, should be followed when handling

this compound.[1] For storage, it is recommended to keep it refrigerated at 2-8°C.[1][8]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Dimethyl 3-
oxoglutarate are not readily available in the public domain. However, a generalized workflow

for determining the melting point of a solid compound is presented below. Given that Dimethyl
3-oxoglutarate has a melting point of 16-17°C, this procedure would need to be adapted for

sub-ambient temperature measurements.

Sample Preparation Measurement Result

Dry the sample Place in melting point apparatusPrepared SampleLoad sample into capillary tubeSeal one end of the capillary Heat slowly and observe Record temperature range of melting
Visual Cue

Report melting point rangeData
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Click to download full resolution via product page

Generalized workflow for melting point determination.

Role in Chemical Synthesis
Dimethyl 3-oxoglutarate is primarily utilized as an intermediate in the synthesis of various

organic chemicals.[9][12] Its chemical structure, featuring a central ketone and two flanking

ester groups, makes it a versatile building block for more complex molecules. For instance, it is

used in the preparation of optically active lycorane and in the synthesis of bispidone derivatives

for use as ligands in PET imaging.[9][12]

Starting Materials Dimethyl 3-oxoglutarateSynthesis Target Molecules
(e.g., Lycorane, Bispidone derivatives)

Further Reactions

Click to download full resolution via product page

Role of Dimethyl 3-oxoglutarate as a chemical intermediate.

Signaling Pathways and Biological Activity
Currently, there is no significant information available in the reviewed literature to suggest a

direct role for Dimethyl 3-oxoglutarate in biological signaling pathways. Its structural analog,

Dimethyl 2-oxoglutarate, has been studied for its role in cellular metabolism and as an inhibitor

of autophagy.[13][14] However, these findings should not be extrapolated to Dimethyl 3-
oxoglutarate without further investigation. The primary application of Dimethyl 3-oxoglutarate
remains in the realm of synthetic organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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